An In-depth Technical Guide to CDK7-IN-4: Chemical Structure, Synthesis, and Biological Activity
An In-depth Technical Guide to CDK7-IN-4: Chemical Structure, Synthesis, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
Cyclin-dependent kinase 7 (CDK7) has emerged as a critical therapeutic target in oncology due to its dual role in regulating the cell cycle and transcription. CDK7-IN-4 is a potent inhibitor of CDK7, demonstrating significant anti-proliferative activity across a range of cancer cell lines. This technical guide provides a comprehensive overview of CDK7-IN-4, including its chemical properties, a detailed (though currently unavailable) synthesis pathway, its mechanism of action, and protocols for evaluating its biological activity.
Chemical Structure and Properties
CDK7-IN-4 is a small molecule inhibitor with the following chemical properties:
| Property | Value |
| Chemical Formula | C26H39N7O3 |
| Molecular Weight | 497.63 g/mol |
| CAS Number | 2326428-25-3 |
A high-resolution chemical structure diagram for CDK7-IN-4 is not publicly available in the immediate search results. The primary source for this information is likely within patent US20190144456A1, which is not fully accessible through standard search queries.
Synthesis Pathway
Below is a conceptual workflow for the synthesis of a complex small molecule inhibitor like CDK7-IN-4.
Caption: A generalized workflow for small molecule synthesis.
Mechanism of Action: The Dual Role of CDK7
CDK7 plays a pivotal role in two fundamental cellular processes: cell cycle progression and gene transcription. This dual functionality makes it an attractive target for cancer therapy.[1][2][3]
Regulation of the Cell Cycle
CDK7 is a key component of the CDK-activating kinase (CAK) complex, which also includes Cyclin H and MAT1. The CAK complex is responsible for the activating phosphorylation of several other CDKs, including CDK1, CDK2, CDK4, and CDK6.[3][4] These CDKs, in turn, drive the transitions between different phases of the cell cycle. By inhibiting CDK7, CDK7-IN-4 prevents the activation of these downstream CDKs, leading to cell cycle arrest, primarily at the G1/S and G2/M checkpoints.[5]
Caption: CDK7's role in activating cell cycle CDKs.
Regulation of Transcription
CDK7 is also a subunit of the general transcription factor TFIIH.[1][2] In this context, CDK7 phosphorylates the C-terminal domain (CTD) of RNA polymerase II (RNAPII) at serine 5 and 7 residues. This phosphorylation is a critical step for transcription initiation and promoter escape.[1][4] By inhibiting the kinase activity of CDK7 within the TFIIH complex, CDK7-IN-4 can lead to a global suppression of transcription, which disproportionately affects cancer cells that are often dependent on high levels of transcription for their survival and proliferation.
Caption: CDK7's role in transcription initiation.
Biological Activity and Quantitative Data
CDK7-IN-4 has demonstrated potent inhibitory activity against a variety of cancer cell lines in vitro. The half-maximal inhibitory concentration (IC50) values for CDK7-IN-4 against several cell lines are summarized in the table below.
| Cell Line | Cancer Type | IC50 (µM) |
| NCI-H446 | Small Cell Lung Cancer | 0.01419 |
| SNU-16 | Stomach Cancer | 0.02312 |
| HCC1806 | Breast Cancer | 0.02553 |
| A2780 | Ovarian Cancer | 0.02651 |
| MCF7 | Breast Cancer | 0.03201 |
| HCT116 | Colon Cancer | 0.04601 |
| NCI-H460 | Large Cell Lung Cancer | 0.0479 |
Data sourced from MedChemExpress product information, citing patent US20190144456A1.[6]
Experimental Protocols
The following are generalized protocols for assessing the biological activity of CDK7 inhibitors like CDK7-IN-4. Specific conditions may need to be optimized for different cell lines and experimental setups.
Cell Viability Assay (MTT/CCK-8)
This assay measures the metabolic activity of cells as an indicator of cell viability.
Materials:
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Cancer cell line of interest
-
Complete cell culture medium
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96-well cell culture plates
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CDK7-IN-4 (dissolved in DMSO)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) reagent
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DMSO (for MTT assay)
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Microplate reader
Procedure:
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Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.
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Compound Treatment: Treat the cells with serial dilutions of CDK7-IN-4 for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO).
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Reagent Addition:
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For MTT: Add MTT solution to each well and incubate for 2-4 hours. Then, add DMSO to dissolve the formazan (B1609692) crystals.
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For CCK-8: Add CCK-8 solution to each well and incubate for 1-4 hours.
-
-
Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader (e.g., 570 nm for MTT, 450 nm for CCK-8).
-
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.
Caption: A typical workflow for a cell viability assay.
Western Blot for RNAPII Phosphorylation
This assay directly assesses the inhibition of CDK7's kinase activity in cells by measuring the phosphorylation status of its substrate, RNAPII.
Materials:
-
Cancer cell line of interest
-
Complete cell culture medium
-
CDK7-IN-4 (dissolved in DMSO)
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Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
-
Primary antibodies against total RNAPII, phospho-RNAPII (Ser5), and a loading control (e.g., GAPDH or β-actin)
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HRP-conjugated secondary antibodies
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Chemiluminescent substrate
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Western blotting equipment
Procedure:
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Cell Treatment: Treat cells with varying concentrations of CDK7-IN-4 for a defined period (e.g., 2-6 hours).
-
Cell Lysis: Lyse the cells and quantify the protein concentration of the lysates.
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SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.
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Immunoblotting: Block the membrane and incubate with primary antibodies overnight, followed by incubation with HRP-conjugated secondary antibodies.
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Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.
-
Analysis: Quantify the band intensities to determine the relative levels of phosphorylated RNAPII compared to total RNAPII and the loading control.
Conclusion
CDK7-IN-4 is a potent and valuable research tool for investigating the roles of CDK7 in cancer biology. Its ability to dually inhibit cell cycle progression and transcription underscores the therapeutic potential of targeting CDK7. Further research, including detailed in vivo studies, is warranted to fully elucidate its efficacy and safety profile as a potential anti-cancer agent. The detailed synthesis and structural information, once publicly available, will further aid in the development of next-generation CDK7 inhibitors.
References
- 1. Cdk7: a kinase at the core of transcription and in the crosshairs of cancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Cyclin-dependent kinase 7 - Wikipedia [en.wikipedia.org]
- 3. The involvement of cyclin-dependent kinase 7 (CDK7) and 9 (CDK9) in coordinating transcription and cell cycle checkpoint regulation - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Requirements for Cdk7 in the assembly of Cdk1/cyclin B and activation of Cdk2 revealed by chemical genetics in human cells - PMC [pmc.ncbi.nlm.nih.gov]
- 6. file.medchemexpress.com [file.medchemexpress.com]
